Cas no 1182913-23-0 (4-Bromo-N-isopropyl-3-methylbenzenesulfonamide)

• Product Name: 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide
• CAS No: 1182913-23-0
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• MDL: MFCD12515180
• CID: 1024758
• PubChem ID: 53211035
• Update Time: 2025-05-22

4-Bromo-N-isopropyl-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide
• 4-Bromo-N-isopropyl-3-methylbenzenesulfomide
• 4-bromo-3-methyl-N-propan-2-ylbenzenesulfonamide
• SCHEMBL21201450
• A893185
• N-ISOPROPYL-4-BROMO-3-METHYLBENZENESULFONAMIDE
• CS-0211175
• 4-Bromo-3-methyl-N-(propan-2-yl)benzene-1-sulfonamide
• BS-25077
• Z45497673
• 4-bromo-3-methyl-N-propan-2-ylbenzenesulfonamide;
• MFCD12515180
• AKOS008939165
• DB-371582
• 4-Bromo-3-methyl-N-(1-methylethyl)benzenesulfonamide
• 1182913-23-0
• DTXSID80681098
• N-ISOPROPYL 4-BROMO-3-METHYLBENZENESULFONAMIDE

• MDL： MFCD12515180
• Inchi： 1S/C10H14BrNO2S/c1-7(2)12-15(13,14)9-4-5-10(11)8(3)6-9/h4-7,12H,1-3H3
• InChI Key： JJKOYHPEPFTONV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 290.99300
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 3.91590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide

4-Bromo-N-isopropyl-3-methylbenzenesulfonamide: A Comprehensive Overview

4-Bromo-N-isopropyl-3-methylbenzenesulfonamide, identified by the CAS number 1182913-23-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonamide functional group, a bromine substituent, and an isopropyl group attached to a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide involves a series of well-defined chemical reactions. Initially, the benzene ring undergoes bromination at the para position, followed by the introduction of an isopropyl group at the meta position. The sulfonamide group is then introduced through a nucleophilic substitution reaction, resulting in the final product. This multi-step synthesis process highlights the importance of precise control over reaction conditions to achieve high yields and purity.

Recent studies have explored the potential of 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide in drug discovery and development. The sulfonamide group is known to exhibit bioisosteric properties, making it a promising candidate for replacing other functional groups in drug molecules without significantly altering their pharmacokinetic profiles. Additionally, the bromine substituent enhances the molecule's lipophilicity, which can improve its ability to cross biological membranes and bind to target proteins.

In terms of applications, 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide has shown potential in the development of novel materials with tailored properties. For instance, researchers have investigated its use as a precursor for advanced polymers and coatings. The compound's ability to form strong intermolecular hydrogen bonds makes it suitable for applications requiring high thermal stability and mechanical strength.

The environmental impact of 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide has also been a topic of interest. Studies have demonstrated that the compound exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a key role in its degradation process. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In conclusion, 4-Bromo-N-isopropyl-3-methylbenzenesulfonamide is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing our understanding of chemical synthesis and material design.